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Compound of Interest

Compound Name: KRAS G12C inhibitor 19

Cat. No.: B15124919

This document provides essential safety and logistical information for the proper disposal of
KRAS G12C inhibitor 19, also identified as LY3537982. The following procedural guidance is
intended for researchers, scientists, and drug development professionals to ensure safe
handling and compliance with environmental regulations.

Immediate Safety and Hazard Information

KRAS G12C inhibitor 19 is a potent compound that requires careful handling. Based on its
Safety Data Sheet (SDS), the primary hazards are:
o Harmful if swallowed: Acute oral toxicity.[1]

o Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[1]

Personnel handling this compound must wear appropriate Personal Protective Equipment
(PPE), including lab coats, safety glasses, and gloves. All handling should be performed in a
designated area, such as a chemical fume hood, to avoid inhalation and contact with skin and
eyes.[1]

Hazard and Disposal Summary

For quick reference, the key quantitative data and classifications for KRAS G12C inhibitor 19
are summarized below.
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Identifier Information Reference
, LY3537982 (KRAS G12C
Chemical Name o [1]
inhibitor 19)
CAS Number 2649788-46-3 [1]

H302: Harmful if swallowed.
Hazard Statements H410: Very toxic to aquatic life [1]

with long lasting effects.

Dispose of contents/container
Primary Disposal Method to an approved waste disposal [1]

plant.

_ _ Avoid release to the
Environmental Precaution ) ) [1]
environment. Collect spillage.

) ) Strong acids/alkalis, strong
Incompatible Materials o ] [1]
oxidizing/reducing agents.

Experimental Protocols: Disposal Procedures

The proper disposal of KRAS G12C inhibitor 19 and associated waste must be conducted in a
manner that ensures the safety of laboratory personnel and prevents environmental
contamination. The following step-by-step methodologies apply to different forms of waste
generated during research activities.

Protocol 1: Disposal of Unused or Expired Solid
Compound
This protocol outlines the procedure for disposing of the pure, solid form of KRAS G12C

inhibitor 19.

e Do Not Dispose in Regular Trash or Down the Drain: This compound is classified as
hazardous and must not enter municipal waste streams or sewer systems.[1][2][3]

o Containerization: Keep the inhibitor in its original, clearly labeled container if possible. If
transferring to a new container, ensure it is appropriate for hazardous waste, properly
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sealed, and clearly labeled with the chemical name, CAS number, and hazard symbols.[4][5]

o Labeling: Affix a hazardous waste tag to the container. The label must include the chemical
name ("KRAS G12C inhibitor 19 / LY3537982"), the quantity of waste, and the date of
accumulation.[5]

e Segregation: Store the waste container in a designated Satellite Accumulation Area (SAA)
for hazardous chemical waste.[4][6] Ensure it is segregated from incompatible materials
such as strong acids, bases, and oxidizing agents.[1][6]

e Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office
to schedule a pickup of the hazardous waste. The EHS office is responsible for transporting
the waste to a licensed and approved waste disposal facility.[4]

Protocol 2: Disposal of Contaminated Labware and PPE

This protocol covers the disposal of items such as pipette tips, centrifuge tubes, gloves, and
bench paper that are contaminated with KRAS G12C inhibitor 19.

o Segregation of Waste: All solid waste contaminated with the inhibitor should be considered
hazardous.

o Sharps Disposal: Chemically contaminated sharps (e.g., needles, broken glass) must be
placed in a designated, puncture-resistant sharps container that is specifically labeled for
chemically contaminated sharps.[7]

e Solid Waste Container: Non-sharp solid waste (e.g., gloves, pipette tips, paper towels)
should be collected in a dedicated, leak-proof container lined with a heavy-duty plastic bag.

[8]

e Labeling: The container must be clearly labeled as "Hazardous Chemical Waste" and specify
the contaminant ("KRAS G12C inhibitor 19 contaminated debris").

e Closure and Storage: Once full, securely seal the bag and the outer container. Store in the
designated Satellite Accumulation Area.

» Arrange for Pickup: Contact your institution's EHS office for disposal, following the same
procedure as for the solid compound.
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Protocol 3: Disposal of Solutions Containing KRAS
G12C Inhibitor 19

This protocol details the procedure for disposing of liquid waste, such as stock solutions or
media from cell culture experiments.

« Prohibition of Drain Disposal: Due to its high aquatic toxicity, solutions containing this
inhibitor must never be poured down the drain.[1][9] This practice is prohibited by EPA
regulations for hazardous pharmaceutical waste.[]

» Waste Collection: Collect all aqueous and solvent-based solutions containing the inhibitor in
a dedicated, leak-proof, and chemically resistant waste container (e.g., a high-density
polyethylene carboy).

» Labeling: The liquid waste container must be clearly labeled with "Hazardous Chemical
Waste," the full chemical name of the inhibitor, the solvent(s) used (e.g., DMSO, ethanol),
and the approximate concentration of the inhibitor.

e Segregation: Do not mix this waste with other chemical waste streams unless confirmed to
be compatible. Store away from acids, bases, and oxidizers.[6]

o Storage and Pickup: Keep the container sealed when not in use and store it in the
designated Satellite Accumulation Area. Arrange for pickup by your institution's EHS office.

Mandatory Visualizations
Disposal Workflow for KRAS G12C Inhibitor 19 Waste

The following diagram illustrates the decision-making process and workflow for the proper
segregation and disposal of waste generated from working with KRAS G12C inhibitor 19.
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Disposal Workflow for KRAS G12C Inhibitor 19 Waste
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Caption: Decision tree for the safe disposal of KRAS G12C inhibitor 19 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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